Cas no 149734-20-3 (3,7-Quinolinedicarboxylicacid)
3,7-Quinolinedicarboxylicacid structure
Product Name:3,7-Quinolinedicarboxylicacid
CAS No:149734-20-3
MF:C11H7NO4
MW:217.177582979202
CID:100108
PubChem ID:22158731
Update Time:2025-04-18
3,7-Quinolinedicarboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Quinolinedicarboxylicacid
- quinoline-3,7-dicarboxylic acid
- 3,7-Quinolinedicarboxylicacid(9CI)
- SB70418
- SCHEMBL69368
- DTXSID20623033
- 149734-20-3
- quinoline-3,7-dicarboxylicacid
- 3,7-QUINOLINEDICARBOXYLIC ACID
-
- Inchi: 1S/C11H7NO4/c13-10(14)7-2-1-6-3-8(11(15)16)5-12-9(6)4-7/h1-5H,(H,13,14)(H,15,16)
- InChI Key: OOKPOQDUQHQVNX-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=CC(C(=O)O)=CN=C2C=1)=O
Computed Properties
- Exact Mass: 217.03751
- Monoisotopic Mass: 217.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49
3,7-Quinolinedicarboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM244917-1g |
Quinoline-3,7-dicarboxylic acid |
149734-20-3 | 95% | 1g |
$1169 | 2021-08-04 | |
| Chemenu | CM244917-1g |
Quinoline-3,7-dicarboxylic acid |
149734-20-3 | 95% | 1g |
$1169 | 2022-06-12 | |
| Alichem | A189004427-1g |
Quinoline-3,7-dicarboxylic acid |
149734-20-3 | 95% | 1g |
2,700.00 USD | 2021-06-01 |
3,7-Quinolinedicarboxylicacid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
149734-20-3 (3,7-Quinolinedicarboxylicacid) Related Products
- 771-50-6(1H-indole-3-carboxylic acid)
- 1670-83-3(1H-Indole-7-carboxylic acid)
- 1078-30-4(quinoline-7-carboxylic acid)
- 86-59-9(quinoline-8-carboxylic acid)
- 6480-68-8(Quinoline-3-carboxylic acid)
- 10242-02-1(5-Methyl-1H-indole-3-carboxylic acid)
- 30448-16-9(7-Methyl-1H-indole-3-carboxylic acid)
- 858515-65-8(4-Methyl-1H-indole-3-carboxylic acid)
- 119248-43-0(1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid)
- 816448-09-6(8-Methylquinoline-4-carboxylic acid)
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